Cas no 2098088-19-6 (3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide)

3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide is a specialized pyrrolidine derivative featuring a trifluoromethyl group and an ethoxy substituent, making it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboximidamide moiety offers reactivity for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including potential pharmaceuticals targeting CNS disorders or enzyme inhibition. Its well-defined structure and high purity ensure consistent performance in synthetic applications. The compound’s stability under standard laboratory conditions further supports its utility in multi-step organic transformations.
3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide structure
2098088-19-6 structure
Product Name:3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
CAS No:2098088-19-6
MF:C8H14F3N3O
MW:225.211472034454
CID:5726446
PubChem ID:121203297
Update Time:2025-10-30

3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • starbld0030651
    • AKOS026711539
    • 2098088-19-6
    • F1907-7176
    • 3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
    • 3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
    • Inchi: 1S/C8H14F3N3O/c1-2-15-7(8(9,10)11)3-4-14(5-7)6(12)13/h2-5H2,1H3,(H3,12,13)
    • InChI Key: NZEXPHMKBKVLPN-UHFFFAOYSA-N
    • SMILES: FC(C1(CN(C(=N)N)CC1)OCC)(F)F

Computed Properties

  • Exact Mass: 225.10889656g/mol
  • Monoisotopic Mass: 225.10889656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.3Ų

3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E230861-100mg
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6
100mg
$ 95.00 2022-06-05
TRC
E230861-500mg
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6
500mg
$ 365.00 2022-06-05
TRC
E230861-1g
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6
1g
$ 570.00 2022-06-05
Life Chemicals
F1907-7176-0.25g
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-7176-0.5g
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-7176-1g
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-7176-2.5g
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-7176-5g
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-7176-10g
3-ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2098088-19-6 95%+
10g
$3034.0 2023-09-07

Additional information on 3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide

Introduction to 3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide (CAS No. 2098088-19-6)

3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 2098088-19-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a five-membered heterocyclic structure containing one nitrogen atom. The presence of both ethoxy and trifluoromethyl substituents in the molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. This modification has been extensively explored in drug design due to its ability to modulate pharmacokinetic profiles and improve overall drug efficacy. In contrast, the ethoxy group introduces a polar moiety that can influence solubility and interactions with biological membranes, providing a balance between hydrophobicity and hydrophilicity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide as a lead compound for addressing various therapeutic challenges. Studies have demonstrated its utility in the design of inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The pyrrolidine core of this compound offers a privileged scaffold that can be further modified to optimize binding interactions with specific protein targets.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The imidamide functional group at the 1-position provides a site for further derivatization, allowing chemists to explore diverse structural analogs. This flexibility has enabled researchers to fine-tune key pharmacological properties, such as potency, selectivity, and pharmacokinetic behavior. For instance, modifications at the nitrogen atom or the ethoxy-substituted carbon have been shown to significantly alter receptor binding affinities.

In vitro studies have begun to unravel the mechanistic basis of action for derivatives of 3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide. Preliminary data suggest that certain analogs exhibit inhibitory activity against kinases implicated in cancer progression. The trifluoromethyl group plays a crucial role in stabilizing transition states during enzymatic reactions, thereby enhancing inhibitory effects. Additionally, the ethoxy group may contribute to favorable interactions with solvent molecules, influencing solubility and bioavailability.

The synthesis of 3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide represents a testament to modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrrolidine ring system. Furthermore, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule. These synthetic advances have not only facilitated access to this compound but also laid the groundwork for scalable production processes.

The pharmaceutical industry has taken note of the potential applications of this compound. Several academic institutions and biotechnology companies are currently investigating its role in developing next-generation therapeutics. The combination of structural features—such as the trifluoromethyl and ethoxy groups—makes it an attractive candidate for further optimization towards clinical candidates. Collaborative efforts between synthetic chemists and biologists are underway to identify novel targets and validate the therapeutic promise of derivatives.

Regulatory considerations also play a critical role in advancing compounds like 3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide into clinical development. Robust analytical methodologies must be established to ensure purity standards meet regulatory requirements before proceeding with preclinical studies. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed for characterization purposes.

The broader significance of this compound lies in its contribution to innovation within drug discovery pipelines. By serving as a versatile scaffold, it exemplifies how structural diversity can be leveraged to address unmet medical needs. As research progresses, additional derivatives may emerge with enhanced properties tailored for specific diseases or conditions.

In conclusion,3-Ethoxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide (CAS No. 2098088-19-6) represents a promising entity in pharmaceutical chemistry with multifaceted applications across medicinal research and drug development programs. Its unique structural features offer opportunities for designing molecules with improved pharmacological profiles, while ongoing studies continue to expand our understanding of its potential therapeutic utility.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.